Cas no 1781106-73-7 (4-Chlorobenzo[c]isoxazol-3(1H)-one)

4-Chlorobenzo[c]isoxazol-3(1H)-one structure
1781106-73-7 structure
Product Name:4-Chlorobenzo[c]isoxazol-3(1H)-one
CAS No:1781106-73-7
MF:C7H4ClNO2
MW:169.565160751343
CID:6630289
PubChem ID:105434316
Update Time:2024-03-01

4-Chlorobenzo[c]isoxazol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazol-3(1H)-one, 4-chloro-
    • SCHEMBL16695734
    • 1781106-73-7
    • 4-Chlorobenzo[c]isoxazol-3(1H)-one
    • Inchi: 1S/C7H4ClNO2/c8-4-2-1-3-5-6(4)7(10)11-9-5/h1-3,9H
    • InChI Key: UIJVQVXICNRNDN-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(Cl)=CC=C2)C(=O)O1

Computed Properties

  • Exact Mass: 168.9930561g/mol
  • Monoisotopic Mass: 168.9930561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.486±0.06 g/cm3(Predicted)
  • Boiling Point: 294.9±42.0 °C(Predicted)
  • pka: -3.49±0.20(Predicted)
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